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Compound of Interest

Compound Name:
7-Bromo-3-iodo-1H-pyrazolo[3,4-

c]pyridine

CAS No.: 1357946-18-9

Cat. No.: B1142670

Get Quote

The landscape of modern medicinal chemistry is continually shaped by the exploration of novel

heterocyclic scaffolds that offer precise, multi-directional control over molecular architecture.

Among these, the pyrazolopyridine core has emerged as a "privileged scaffold," a framework

that demonstrates a remarkable propensity for binding to a diverse range of biological targets.

This guide focuses on a particularly valuable, yet underexplored derivative: 7-Bromo-3-iodo-
1H-pyrazolo[3,4-c]pyridine.

The strategic placement of two distinct halogen atoms—bromine and iodine—at positions

amenable to selective, differential chemistry transforms this molecule from a simple heterocycle

into a powerful platform for fragment-based drug discovery (FBDD) and lead optimization.[1]

The pyrazolo[3,4-c]pyridine core is a structural bioisostere of purine, granting it intrinsic

potential to interact with the vast array of cellular proteins that contain purine-binding pockets,

such as kinases.[1] This guide provides a comprehensive technical overview of its synthesis,

characterization, and strategic application, grounded in field-proven chemical principles.
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A precise understanding of a compound's fundamental properties is the bedrock of its effective

application in a research setting. While a dedicated CAS number for this specific isomer is not

consistently cited across major databases, its structural identity is well-defined.

Table 1: Physicochemical and Structural Identifiers

Property Value Source

Molecular Formula C₆H₃BrIN₃ [2]

Molecular Weight 323.92 g/mol

Physical Form Solid

PubChem CID 97289946 [2]

SMILES IC1=NNC2=C1C=CN=C2Br [3]

InChI
1S/C6H3BrIN3/c7-5-4-3(1-2-9-

5)6(8)11-10-4/h1-2H,(H,10,11)
[3]

InChI Key
RAGDXYJRZOFKCT-

UHFFFAOYSA-N

Note: The CAS Number for the isomeric 7-Bromo-3-iodo-1H-pyrazolo[4,3-c]pyridine is

1357946-27-0.[4] Researchers should exercise caution to ensure they are sourcing the correct

isomer.

Strategic Synthesis and Vectorial Functionalization
The true utility of 7-Bromo-3-iodo-1H-pyrazolo[3,4-c]pyridine lies in its design for selective,

stepwise functionalization. The differential reactivity of the C-I and C-Br bonds is the

cornerstone of this strategy. The C-I bond is more susceptible to palladium-catalyzed cross-

coupling reactions (e.g., Suzuki, Sonogashira, Buchwald-Hartwig) than the C-Br bond. This

allows for the introduction of a desired moiety at the 3-position while leaving the 7-bromo

position intact for a subsequent, different coupling reaction.

A plausible and efficient synthetic approach can be conceptualized based on established

methodologies for related pyrazolopyridines.[1][5]
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Proposed Synthetic Workflow
The synthesis begins with the construction of the core 7-bromo-1H-pyrazolo[3,4-c]pyridine

scaffold, followed by a regioselective iodination at the C-3 position.

Part 1: Scaffold Synthesis

Part 2: Regioselective Iodination

Substituted
Aminopyridine

Diazotization & Cyclization
(e.g., NaNO₂, Ac₂O)

Step 1

7-Bromo-1H-pyrazolo[3,4-c]pyridine

Step 2

Final Product:
7-Bromo-3-iodo-1H-pyrazolo[3,4-c]pyridine

Step 3

Iodinating Agent
(e.g., N-Iodosuccinimide, NIS)

Click to download full resolution via product page

Caption: Proposed two-part synthetic workflow.

Detailed Experimental Protocol (Hypothetical)
Synthesis of 7-Bromo-1H-pyrazolo[3,4-c]pyridine: This step would adapt established

procedures, such as a Huisgen-type indazole synthesis, starting from a suitably substituted

aminopyridine precursor.[1] The reaction typically involves diazotization followed by

intramolecular cyclization.
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Regioselective C-3 Iodination:

To a solution of 7-Bromo-1H-pyrazolo[3,4-c]pyridine (1.0 eq) in a suitable aprotic solvent

like N,N-Dimethylformamide (DMF), add N-Iodosuccinimide (NIS) (1.1-1.5 eq).

The reaction mixture is stirred at a controlled temperature (e.g., 60 °C) and monitored by

TLC or LC-MS for completion.[5]

Upon completion, the reaction is quenched with an aqueous solution of sodium thiosulfate

to remove any unreacted iodine.

The product is extracted into an organic solvent (e.g., ethyl acetate), washed, dried over

anhydrous sodium sulfate, and concentrated under reduced pressure.

Purification via flash column chromatography on silica gel yields the pure 7-Bromo-3-
iodo-1H-pyrazolo[3,4-c]pyridine.

Causality of Experimental Choices:

Solvent (DMF): DMF is an excellent polar aprotic solvent that facilitates the dissolution of the

heterocyclic starting material and the NIS reagent, promoting an efficient reaction

environment.

Reagent (NIS): N-Iodosuccinimide is a mild and highly effective electrophilic iodinating agent

for electron-rich heterocyclic systems. It offers superior handling and safety profiles

compared to molecular iodine. The C-3 position of the pyrazolo[3,4-c]pyridine core is

electronically activated and sterically accessible, favoring regioselective substitution.

Application in Kinase Inhibitor Development: A
Scaffold for Growth
The pyrazolopyridine scaffold is a validated pharmacophore in the development of kinase

inhibitors. Derivatives of the related 1H-pyrazolo[3,4-b]pyridine have shown potent and

selective inhibition of Fibroblast Growth Factor Receptors (FGFRs) and TANK-binding kinase 1

(TBK1).[6][7] Similarly, 1H-pyrazolo[3,4-d]pyrimidines have been developed as inhibitors of

Bruton's tyrosine kinase (BTK) and Epidermal Growth Factor Receptor (EGFR).[5][8]
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7-Bromo-3-iodo-1H-pyrazolo[3,4-c]pyridine is perfectly poised to serve as a versatile starting

point for building kinase inhibitors, leveraging its two distinct chemical handles.

Vector 1 (C-3 Position)

Vector 2 (C-7 Position)
7-Bromo-3-iodo-1H-

pyrazolo[3,4-c]pyridine
(Core Scaffold)

Suzuki Coupling
(Boronic Acids/Esters)

Buchwald-Hartwig Amination
(Amines)

Introduction of
'Solvent-Front' Moieties

More Reactive
(C-I Bond)

F

Potent & Selective
Kinase Inhibitor

Introduction of
'Hinge-Binding' Moieties

Less Reactive
(C-Br Bond)

Click to download full resolution via product page

Caption: Orthogonal functionalization strategy for drug discovery.

This "vectorial functionalization" allows medicinal chemists to systematically explore the

chemical space around the core scaffold.[1] For instance, a Suzuki coupling can be performed

first at the C-3 iodo position to introduce a group that probes the solvent-exposed region of a

kinase active site. Subsequently, a Buchwald-Hartwig amination at the C-7 bromo position can

install a moiety designed to form critical hydrogen bond interactions with the kinase hinge

region. This stepwise, controlled elaboration is a hallmark of efficient fragment-based lead

discovery.[9]

Safety, Handling, and Storage
As a halogenated, biologically active heterocyclic compound, 7-Bromo-3-iodo-1H-
pyrazolo[3,4-c]pyridine requires careful handling.

Table 2: GHS Hazard Information & Handling Recommendations
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Category Information Recommendations

GHS Pictogram
GHS06 (Skull and

Crossbones)
Indicates acute toxicity.

Signal Word Danger Denotes a severe hazard.

Hazard Statement H301: Toxic if swallowed.

Do not ingest. Wash hands

thoroughly after handling. If

swallowed, seek immediate

medical attention.

Personal Protective Equipment

(PPE)

Chemical-resistant gloves,

safety goggles, lab coat.

Always wear appropriate PPE

to prevent skin and eye

contact.[10]

Handling
Handle in a well-ventilated

area or chemical fume hood.

Avoid formation and inhalation

of dust.[10]

Storage
Store in a tightly sealed

container in a cool, dry place.

Keep away from incompatible

materials. Store locked up.[10]

Conclusion
7-Bromo-3-iodo-1H-pyrazolo[3,4-c]pyridine is more than just another heterocycle; it is a

strategically designed tool for medicinal chemistry and drug discovery. Its pre-installed,

differentially reactive halogen handles provide researchers with a robust and flexible platform

for the synthesis of complex molecular architectures. Grounded in the proven biological

relevance of the pyrazolopyridine scaffold, this compound represents a significant starting point

for developing next-generation therapeutics, particularly in the realm of kinase inhibitors. Its

careful and informed use, guided by the principles outlined in this document, will undoubtedly

accelerate the discovery of novel and potent drug candidates.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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